Cas no 2877705-56-9 (4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride)

• Product Name: 4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride
• CAS No: 2877705-56-9
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 5319552
• PubChem ID: 165431297
• Update Time: 2025-10-18

4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-piperidinylmethoxy)-, hydrochloride (1:2)
• 4-[(piperidin-2-yl)methoxy]pyridine dihydrochloride
• F1919-6828
• 2877705-56-9
• AKOS040854208
• 4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c1-2-6-13-10(3-1)9-14-11-4-7-12-8-5-11;;/h4-5,7-8,10,13H,1-3,6,9H2;2*1H
• InChI Key： BQWANVSAUKTVCV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CN=CC=1)CC1CCCCN1

Computed Properties

• Exact Mass: 264.0796186g/mol
• Monoisotopic Mass: 264.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride

Professional Introduction to 4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride (CAS No. 2877705-56-9)

4-[(Piperidin-2-ylmethoxy]pyridine dihydrochloride, identified by the CAS number 2877705-56-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The presence of both piperidine and pyridine moieties in its structure imparts distinct pharmacological characteristics, making it a valuable scaffold for drug discovery.

Thepiperidin-2-yl moiety is a crucial feature of this compound, contributing to its binding affinity and selectivity. Piperidine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in small molecule drugs due to their ability to interact with biological targets effectively. The methoxy group further enhances the compound's versatility by providing a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Pyridine dihydrochlorideform is particularly noteworthy because it enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. The dihydrochloride salt form is commonly used in drug formulations to improve bioavailability and pharmacokinetic profiles. This form also ensures better handling and storage conditions, which are essential for maintaining the integrity of the compound during manufacturing and clinical use.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of4-[(Piperidin-2-yl)methoxy]pyridine dihydrochlorideas a lead compound for drug development. Studies have demonstrated its ability to interact with a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. This finding underscores the importance ofpiperidinyl-containing compounds in oncology research.

Thepyridinering in this molecule also plays a critical role in its pharmacological behavior. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these two heterocyclic rings in4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloridecreates a multifaceted pharmacophore that can be exploited for designing drugs with enhanced efficacy and reduced side effects.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may have applications in central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. Themethoxygroup further contributes to its CNS penetration by modulating lipophilicity and metabolic stability. These properties make it an attractive candidate for further investigation in neuropharmacology.

The synthesis of4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloridehas been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the core structure efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, ensuring a cleaner synthesis process.

Evaluation of the compound's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how the body processes the compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to characterize its metabolic pathways and identify potential interactions with cytochrome P450 enzymes.

The safety profile of4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloridehas also been thoroughly investigated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at relevant doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile before human clinical trials can be initiated.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like4-[(Piperidin-2-yl)methoxy]pyridine dihydrochloride. Its unique structural features make it a promising candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.